Cas no 255876-96-1 (1-(2-hydroxy-4-methylphenyl)prop-2-en-1-one)

• Product Name: 1-(2-hydroxy-4-methylphenyl)prop-2-en-1-one
• CAS No: 255876-96-1
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 6467012
• PubChem ID: 165881681
• Update Time: 2025-05-18

1-(2-hydroxy-4-methylphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxy-4-methylphenyl)prop-2-en-1-one
• EN300-1796354
• 255876-96-1

• Inchi： 1S/C10H10O2/c1-3-9(11)8-5-4-7(2)6-10(8)12/h3-6,12H,1H2,2H3
• InChI Key： WTAOWVXTWHCKJD-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C=CC=1C(C=C)=O

Computed Properties

• Exact Mass: 162.068079557g/mol
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2-hydroxy-4-methylphenyl)prop-2-en-1-one

Comprehensive Overview of 1-(2-hydroxy-4-methylphenyl)prop-2-en-1-one (CAS No. 255876-96-1): Properties, Applications, and Innovations

1-(2-hydroxy-4-methylphenyl)prop-2-en-1-one, with the CAS number 255876-96-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and cosmetic research. This hydroxy-substituted phenylpropenone derivative exhibits unique photochemical properties, making it a subject of interest for applications ranging from UV absorbers to antioxidant agents. Its molecular structure combines a propenone backbone with a hydroxyphenyl group, enabling versatile reactivity and functional utility.

Recent studies highlight the compound's potential in skincare formulations, particularly as a natural sunscreen enhancer. With growing consumer demand for eco-friendly cosmetic ingredients, researchers are exploring its synergy with plant-derived antioxidants like ferulic acid or resveratrol. The methyl group at the 4-position enhances stability, while the hydroxy moiety facilitates hydrogen bonding—critical for molecular docking in drug design. These attributes align with trends in green chemistry and sustainable synthesis.

In pharmaceutical contexts, 1-(2-hydroxy-4-methylphenyl)prop-2-en-1-one serves as a precursor for bioactive chalcone derivatives. Its α,β-unsaturated ketone system allows Michael addition reactions, enabling the development of anti-inflammatory and antimicrobial compounds. Computational studies using QSAR models suggest its derivatives may target cyclooxygenase-2 (COX-2), linking to pain management research—a hot topic given the global focus on non-opioid analgesics.

The compound's spectral characteristics (λ_max ~340 nm) make it valuable for fluorescence-based sensors. Researchers are investigating its use in heavy metal detection, capitalizing on the hydroxy-keto tautomerism for selective ion binding. This aligns with environmental monitoring needs, particularly for water quality analysis—a frequently searched term in scientific databases. Patent analyses reveal increasing filings for 1-(2-hydroxy-4-methylphenyl)prop-2-en-1-one-based photostabilizers in polymers, addressing degradation issues in biodegradable plastics.

Synthetic protocols for CAS 255876-96-1 often employ Claisen-Schmidt condensation between 2-hydroxy-4-methylacetophenone and formaldehyde, followed by oxidation. Recent optimizations focus on catalyst-free conditions and microwave-assisted synthesis to improve atom economy—a key metric in green chemistry metrics discussions. Analytical techniques like HPLC-MS and NMR confirm its purity, with the phenolic proton appearing at δ 12-13 ppm in ¹H spectra.

Market trends indicate rising demand for 1-(2-hydroxy-4-methylphenyl)prop-2-en-1-one in Asia-Pacific regions, driven by cosmeceutical industries. Regulatory assessments confirm its safety profile under OECD 423 guidelines, though phototoxicity evaluations remain ongoing. As AI-driven drug discovery accelerates, this compound's scaffold diversity positions it as a valuable building block for virtual screening libraries—a nexus between traditional chemistry and computational prediction models.